Cas no 799268-56-7 (18:1 PI(4,5)P2)

• Product Name: 18:1 PI(4,5)P2
• CAS No: 799268-56-7
• MF: C₄₅H₉₄N₃O₁₉P₃
• MW: 1074.16
• CID: 4728659
• PubChem ID: 168006297
• Update Time: 2025-08-02

18:1 PI(4,5)P2 Chemical and Physical Properties

Names and Identifiers

• D-myo-Inositol, 1-[(2R)-2,3-bis[[(9Z)-1-oxo-9-octadecen-1-yl]oxy]propyl hydrogen phosphate] 4,5-bis(dihydrogen phosphate), ammonium salt (1:3)
• CID 145710556
• 1,2-di-(9Z-octadecenoyl)-sn-glycero-3-[phosphoinositol-4,5-bisphosphate] (ammonium salt); PIP2[4′,5′](18:1(9Z)/18:1(9Z))
• 1,2-dioleoyl-sn-glycero-3-phospho-(1'-Myo-inositol-4',5'-bisphosphate) (aMMoniuM salt)
• 18:1 PI(4
• 5)P2
• 18:1 PI(4,5)P2
• 799268-56-7
• 1,2-dioleoyl-sn-glycero-3-phospho-(1'-myo-inositol-3',4'-bisphosphate) (ammonium salt)
• 799268-54-5

• Inchi： 1S/C45H85O19P3.H3N/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-38(46)59-35-37(61-39(47)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2)36-60-67(57,58)64-43-40(48)41(49)44(62-65(51,52)53)45(42(43)50)63-66(54,55)56;/h17-20,37,40-45,48-50H,3-16,21-36H2,1-2H3,(H,57,58)(H2,51,52,53)(H2,54,55,56);1H3/b19-17-,20-18-;/t37-,40-,41+,42+,43-,44-,45-;/m1./s1
• InChI Key： FWDOQVLMXPDBBT-NSXGIXOOSA-N
• SMILES： P(=O)(O)(OC[C@@H](COC(CCCCCCC/C=C\CCCCCCCC)=O)OC(CCCCCCC/C=C\CCCCCCCC)=O)O[C@@H]1[C@@H]([C@@H]([C@H]([C@@H]([C@H]1O)OP(=O)(O)O)OP(=O)(O)O)O)O.N

Computed Properties

• Exact Mass: 1039.51634057g/mol
• Monoisotopic Mass: 1039.51634057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 68
• Rotatable Bond Count: 44
• Complexity: 1500
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 304

18:1 PI(4,5)P2 Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Additional information on 18:1 PI(4,5)P2

Introduction to Compound CAS No 799268-56-7 and Product Name: 18:1 PI(4,5)P2

The compound with the CAS number 799268-56-7 and the product name 18:1 PI(4,5)P2 represents a significant advancement in the field of biochemical research and pharmaceutical development. This compound, specifically a phosphatidylinositol 4,5-bisphosphate derivative, has garnered considerable attention due to its unique structural properties and its potential applications in modulating cellular signaling pathways. The inclusion of the unsaturated fatty acid chain (18:1) in its structure enhances its interaction with biological membranes, making it a promising candidate for various therapeutic interventions.

Phosphatidylinositol 4,5-bisphosphate (PI(4,5)P2) is a critical lipid messenger that plays a pivotal role in numerous cellular processes, including cell growth, differentiation, and signal transduction. The modification of PI(4,5)P2 with an 18:1 fatty acid chain introduces additional functionality that can influence its behavior within the cell. This modification has been extensively studied in recent years, with researchers exploring its potential in treating a range of diseases, from neurodegenerative disorders to cardiovascular conditions.

Recent studies have highlighted the importance of PI(4,5)P2 in maintaining the integrity of cellular membranes and its involvement in the regulation of calcium signaling. The presence of the 18:1 fatty acid chain enhances the compound's ability to interact with membrane-bound proteins, thereby modulating their activity. This has led to investigations into its potential as a therapeutic agent for conditions where altered calcium signaling is implicated, such as epilepsy and heart disease.

The synthesis and characterization of Compound CAS No 799268-56-7 have been achieved through advanced lipid chemistry techniques. Researchers have employed enzymatic and chemical methods to introduce the 18:1 fatty acid chain into the PI(4,5)P2 backbone. These methods ensure high purity and yield, making the compound suitable for both preclinical and clinical studies. The structural elucidation of this compound has been performed using state-of-the-art spectroscopic techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry.

The biological activity of 18:1 PI(4,5)P2 has been evaluated in various cellular models. Initial studies have shown that this compound can significantly alter intracellular calcium levels by interacting with calcium channels and pumps. This modulation has implications for treating conditions where calcium dysregulation is a key factor. Additionally, the compound has demonstrated potential in enhancing synaptic plasticity, which could be beneficial in neurodegenerative diseases such as Alzheimer's and Parkinson's.

One of the most intriguing aspects of 18:1 PI(4,5)P2 is its ability to cross the blood-brain barrier (BBB), a property that is crucial for developing effective treatments for central nervous system disorders. Studies have shown that the modified structure of this compound allows it to penetrate the BBB more efficiently than unmodified PI(4,5)P2. This opens up new avenues for treating neurological conditions that were previously difficult to address due to BBB limitations.

The therapeutic potential of Compound CAS No 799268-56-7 extends beyond neurological disorders. Research has also explored its applications in cardiovascular diseases. The compound has been found to improve endothelial function by enhancing nitric oxide production and reducing oxidative stress. These effects could make it a valuable therapeutic agent for conditions such as atherosclerosis and hypertension.

In conclusion, Compound CAS No 799268-56-7 and Product Name: 18:1 PI(4,5)P2 represent a significant advancement in biochemical research with broad therapeutic implications. Its unique structure and biological activity make it a promising candidate for treating various diseases affecting multiple organ systems. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in modern medicine.